Cas no 1251328-50-3 (1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine)

• Product Name: 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine
• CAS No: 1251328-50-3
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5216643
• Update Time: 2025-06-26

1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine
• 1-[4-(furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethanamine
• BAC32850
• 2-Thiazolemethanamine, 4-(2-furanyl)-α,5-dimethyl-
• 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine

• Inchi： 1S/C10H12N2OS/c1-6(11)10-12-9(7(2)14-10)8-4-3-5-13-8/h3-6H,11H2,1-2H3
• InChI Key： SDCZBUZFVLKDCO-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C2=CC=CO2)N=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine

Chemical Profile of 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine (CAS No. 1251328-50-3)

1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1251328-50-3, belongs to the thiazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a furan moiety and a methyl-substituted thiazole ring in its structure contributes to its complex reactivity and potential therapeutic applications.

The molecular structure of 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine consists of an ethylamine side chain attached to a thiazole ring, which is further substituted with a furan ring at the 4-position and a methyl group at the 5-position. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, making it a promising candidate for drug discovery and development. The thiazole core is particularly interesting as it is a key scaffold in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological properties. The incorporation of the furan ring into the thiazole scaffold in 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine introduces additional functional groups that can participate in hydrogen bonding and hydrophobic interactions with biological targets. This structural feature has been leveraged in the design of molecules with improved solubility and bioavailability, which are critical factors for successful drug candidates.

One of the most compelling aspects of 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol-2-yl]ethan-1-amine is its potential role in modulating enzyme activity. Thiazole derivatives have been shown to interact with various enzymes, including kinases and phosphodiesterases, which are often implicated in diseases such as cancer and inflammation. The furan moiety, in particular, has been identified as a key pharmacophore in several bioactive compounds, contributing to their ability to inhibit target enzymes effectively. This has prompted researchers to explore the therapeutic potential of 1-[4-(Furan-2-yl)-5-methyl-1,3-thiazol]-2 -yl]ethan -1 -amine as a lead compound for further optimization.

Recent studies have also highlighted the importance of 1-[4-(Furan - 2 - yl) - 5 - methyl - 1 , 3 - thiazol - 2 - yl] ethan - 1 - amine in the development of novel antimicrobial agents. The structural features of this compound make it well-suited for disrupting bacterial cell wall synthesis and membrane integrity. In particular, the thiazole ring has been shown to interact with bacterial enzymes involved in peptidoglycan biosynthesis, leading to inhibition of bacterial growth. This mechanism has been exploited in the design of new antibiotics that are effective against multidrug-resistant bacterial strains.

The synthesis of 1-[4-(Furan - 2 - yl) - 5 - methyl - 1 , 3 - thiazol - 2 - yl] ethan - 1 - amine involves several key steps that highlight its complexity as a chemical entity. The construction of the thiazole ring typically requires condensation reactions between thiourea and appropriate α-halo ketones or aldehydes. The subsequent introduction of the furan moiety at the 4-position can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. Finally, the ethylamine side chain is attached via nucleophilic addition or other coupling strategies. Each step in this synthetic pathway must be carefully optimized to ensure high yield and purity.

The pharmacokinetic properties of 1-[4-(Furan - 2 - yl) - 5 - methyl - 1 , 3 - thiazol]-2-y l]ethan - 1 amine are also of great interest. Due to its molecular structure, this compound may exhibit both lipophilic and hydrophilic characteristics, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for predicting its behavior in vivo and for designing clinical trials that will effectively evaluate its therapeutic potential.

In conclusion,[cas no1251328503] is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics for diseases such as cancer and infectious disorders. As research continues to uncover new biological activities associated with thiazole derivatives,[cas no1251328503] may emerge as a key intermediate or lead compound in future pharmaceutical developments.